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For Researchers, Scientists, and Drug Development Professionals

Introduction

Creatine, a naturally occurring nitrogenous organic acid, plays a pivotal role in cellular energy
homeostasis, particularly in tissues with high and fluctuating energy demands such as skeletal
muscle and the brain. The creatine kinase (CK)/phosphocreatine (PCr) system acts as a
temporal and spatial energy buffer, rapidly regenerating adenosine triphosphate (ATP) from
adenosine diphosphate (ADP).[1][2] Mitochondrial creatine kinase (mtCK) is functionally
coupled to oxidative phosphorylation, directly utilizing newly synthesized mitochondrial ATP to
generate PCr, which is then shuttled to cytosolic sites of ATP utilization.[3] This intricate
mechanism, often referred to as the "creatine phosphate shuttle," is crucial for maintaining
cellular bioenergetics.

Creatine supplementation, often in the form of creatine monohydrate or creatine citrate, has
been shown to enhance mitochondrial function through various mechanisms. These include
increasing the availability of high-energy phosphates, stimulating mitochondrial biogenesis,
attenuating oxidative stress, and stabilizing mitochondrial membranes.[1][3] Consequently, the
application of creatine citrate in mitochondrial function assays is of significant interest for
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studying cellular metabolism, mitochondrial diseases, and the efficacy of therapeutic
interventions targeting mitochondrial dysfunction.

These application notes provide detailed protocols for key mitochondrial function assays—
Oxygen Consumption Rate (OCR), Mitochondrial Membrane Potential (AWYm), and ATP
Production—incorporating the use of Creatine Citrate.

Key Signaling Pathways

Creatine supplementation has been demonstrated to activate key signaling pathways involved
in mitochondrial biogenesis, the process of generating new mitochondria. A central player in
this pathway is the peroxisome proliferator-activated receptor-gamma coactivator 1-alpha
(PGC-1a), a master regulator of mitochondrial gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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